Cas no 946605-33-0 (methyl 3-amino-5-formylthiophene-2-carboxylate)

• Product Name: methyl 3-amino-5-formylthiophene-2-carboxylate
• CAS No: 946605-33-0
• MF: C₇H₇NO₃S
• MW: 185.200380563736
• CID: 2116586
• Update Time: 2025-08-03

methyl 3-amino-5-formylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-5-formylthiophene-2-carboxylate
• NGGDLRMKSBBWKQ-UHFFFAOYSA-N
• 3-Amino-5-formylthiophene-2-carboxylic acid methyl ester
• 2-Thiophenecarboxylic acid, 3-amino-5-formyl-, methyl ester
• CID 86628786

• Inchi： 1S/C7H7NO3S/c1-11-7(10)6-5(8)2-4(3-9)12-6/h2-3H,8H2,1H3
• InChI Key： NGGDLRMKSBBWKQ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1C(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 197
• Topological Polar Surface Area: 97.6

Additional information on methyl 3-amino-5-formylthiophene-2-carboxylate

Introduction to Methyl 3-amino-5-formylthiophene-2-carboxylate (CAS No. 946605-33-0)

Methyl 3-amino-5-formylthiophene-2-carboxylate (CAS No. 946605-33-0) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique thiophene core structure, serves as a versatile intermediate in the synthesis of various biologically active molecules. The presence of both amino and formyl functional groups makes it a particularly valuable building block for the development of novel therapeutic agents.

The thiophene moiety is a prominent heterocyclic aromatic ring that is widely recognized for its role in medicinal chemistry due to its stability and ability to interact with biological targets. In particular, derivatives of thiophene have been extensively studied for their potential applications in treating a range of diseases, including cancer, infectious diseases, and neurological disorders. The amino and formyl groups in methyl 3-amino-5-formylthiophene-2-carboxylate provide additional reactivity, enabling further functionalization and the creation of more complex molecular architectures.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating heterocyclic structures into drug candidates. Methyl 3-amino-5-formylthiophene-2-carboxylate has emerged as a key intermediate in this context, facilitating the synthesis of novel compounds with enhanced pharmacological properties. For instance, studies have demonstrated its utility in constructing thiophene-based inhibitors targeting enzymes involved in cancer progression. These inhibitors have shown promising results in preclinical trials, highlighting the potential of this compound as a lead molecule.

The formyl group in methyl 3-amino-5-formylthiophene-2-carboxylate is particularly noteworthy, as it can undergo various chemical transformations, including condensation reactions with amine groups to form Schiff bases or participation in cyclization reactions to yield more complex heterocycles. Such reactivity makes it an indispensable tool for synthetic chemists aiming to develop innovative drug candidates. Additionally, the amino group offers opportunities for further derivatization, allowing chemists to tailor the compound's properties for specific applications.

One of the most exciting areas of research involving methyl 3-amino-5-formylthiophene-2-carboxylate is its application in the development of antiviral agents. The thiophene core has been shown to exhibit potent antiviral activity by interfering with viral replication mechanisms. Researchers have leveraged the reactivity of this compound to design molecules that can inhibit viral enzymes or disrupt viral assembly processes. Preliminary studies have indicated that derivatives of methyl 3-amino-5-formylthiophene-2-carboxylate exhibit significant antiviral activity against various strains of RNA viruses, making them promising candidates for further development.

The synthesis of methyl 3-amino-5-formylthiophene-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Typically, the synthesis begins with the functionalization of a thiophene precursor, followed by selective introduction of the amino and formyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency and selectivity of these transformations. The resulting compound is then purified using techniques such as column chromatography or recrystallization to meet the stringent requirements for pharmaceutical applications.

In conclusion, methyl 3-amino-5-formylthiophene-2-carboxylate (CAS No. 946605-33-0) is a highly versatile intermediate with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing novel biologically active molecules. Recent studies have highlighted its utility in developing antiviral agents and cancer therapeutics, underscoring its importance in medicinal chemistry. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its role as a cornerstone in drug discovery efforts.